![molecular formula C18H16Cl2FN3O3 B4882097 1-(2,4-dichlorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine](/img/structure/B4882097.png)
1-(2,4-dichlorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine
Overview
Description
1-(2,4-dichlorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine, also known as DFMO, is a chemical compound that has been studied extensively for its potential use in cancer treatment. DFMO is a type of inhibitor that works by blocking the production of polyamines, which are essential for cell growth and division. In
Mechanism of Action
1-(2,4-dichlorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine works by inhibiting the enzyme ornithine decarboxylase (ODC), which is responsible for the production of polyamines. Polyamines are essential for cell growth and division, and cancer cells have been found to produce higher levels of polyamines than normal cells. By blocking the production of polyamines, this compound can slow down or even stop the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to reduce the levels of polyamines in cancer cells, which can slow down or even stop their growth. This compound has also been found to have anti-inflammatory effects, which may be helpful in the treatment of other diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2,4-dichlorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine in lab experiments is that it is a well-studied compound with a known mechanism of action. This makes it easier to design experiments and interpret results. However, this compound can be difficult to synthesize and purify, which can make it expensive to use in large-scale experiments.
Future Directions
There are a number of future directions for research on 1-(2,4-dichlorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine. One area of research is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the investigation of this compound's potential use in the treatment of other diseases, such as inflammatory bowel disease and autoimmune disorders. Finally, there is a need for further research on the long-term effects of this compound use, particularly in terms of its potential for toxicity.
Scientific Research Applications
1-(2,4-dichlorobenzoyl)-4-(2-fluoro-5-methyl-4-nitrophenyl)piperazine has been extensively studied for its potential use in cancer treatment. It has been found to be effective in the treatment of neuroblastoma, a type of cancer that affects the nervous system. This compound works by inhibiting the production of polyamines, which are essential for cell growth and division. By blocking the production of polyamines, this compound can slow down or even stop the growth of cancer cells.
properties
IUPAC Name |
(2,4-dichlorophenyl)-[4-(2-fluoro-5-methyl-4-nitrophenyl)piperazin-1-yl]methanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16Cl2FN3O3/c1-11-8-17(15(21)10-16(11)24(26)27)22-4-6-23(7-5-22)18(25)13-3-2-12(19)9-14(13)20/h2-3,8-10H,4-7H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFLLNBONHRBUKL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1[N+](=O)[O-])F)N2CCN(CC2)C(=O)C3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16Cl2FN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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